Cas no 2172977-55-6 (5-iodo-2-methoxy-7-methyl-quinoxaline)

5-Iodo-2-methoxy-7-methyl-quinoxaline is a halogenated quinoxaline derivative characterized by its distinct molecular structure, featuring iodine, methoxy, and methyl substituents. This compound is primarily utilized in organic synthesis and pharmaceutical research as a versatile intermediate for constructing complex heterocyclic frameworks. Its iodine moiety offers reactivity for cross-coupling reactions, while the methoxy and methyl groups enhance solubility and modulate electronic properties. The product is valued for its stability and high purity, making it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. Its well-defined structure ensures reproducibility in synthetic pathways, supporting rigorous research and development efforts.
5-iodo-2-methoxy-7-methyl-quinoxaline structure
2172977-55-6 structure
Product Name:5-iodo-2-methoxy-7-methyl-quinoxaline
CAS No:2172977-55-6
MF:C10H9IN2O
MW:300.095734357834
CID:5280253
Update Time:2026-03-09

5-iodo-2-methoxy-7-methyl-quinoxaline Chemical and Physical Properties

Names and Identifiers

    • Quinoxaline, 5-iodo-2-methoxy-7-methyl-
    • 5-iodo-2-methoxy-7-methyl-quinoxaline
    • Inchi: 1S/C10H9IN2O/c1-6-3-7(11)10-8(4-6)13-9(14-2)5-12-10/h3-5H,1-2H3
    • InChI Key: QQAGJZBHAUCDPZ-UHFFFAOYSA-N
    • SMILES: N1C2C(=C(I)C=C(C)C=2)N=CC=1OC

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZJD0019-100MG
5-iodo-2-methoxy-7-methyl-quinoxaline
2172977-55-6 95%
100MG
¥ 1,603.00 2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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5-iodo-2-methoxy-7-methyl-quinoxaline
2172977-55-6 95%
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¥ 4,270.00 2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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5-iodo-2-methoxy-7-methyl-quinoxaline Related Literature

Additional information on 5-iodo-2-methoxy-7-methyl-quinoxaline

5-Iodo-2-Methoxy-7-Methyl-Quinoxaline: A Comprehensive Overview

5-Iodo-2-Methoxy-7-Methyl-Quinoxaline, also known by its CAS number 2172977-55-6, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the quinoxaline family, a class of heterocyclic aromatic compounds that are widely studied for their unique electronic properties and potential applications in drug design and advanced materials.

The molecular structure of 5-Iodo-2-Methoxy-7-Methyl-Quinoxaline consists of a quinoxaline core with three substituents: an iodine atom at position 5, a methoxy group at position 2, and a methyl group at position 7. These substituents not only influence the compound's physical properties but also play a crucial role in its reactivity and biological activity. The presence of the iodine atom, in particular, introduces significant electronic effects that enhance the compound's potential for use in various chemical reactions and biological systems.

Recent studies have highlighted the importance of quinoxaline derivatives, including 5-Iodo-2-Methoxy-7-Methyl-Quinoxaline, in the development of novel therapeutic agents. For instance, researchers have explored the compound's ability to act as a scaffold for designing anti-cancer drugs. The iodine substituent has been shown to enhance the compound's bioavailability and selectivity towards specific cellular targets, making it a promising candidate for further preclinical studies.

In addition to its pharmacological applications, 5-Iodo-2-Methoxy-7-Methyl-Quinoxaline has also been investigated for its potential use in materials science. The compound's aromaticity and conjugated system make it an attractive candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent advancements in synthetic methodologies have enabled the precise control of the compound's substituents, further enhancing its electronic properties.

The synthesis of 5-Iodo-2-Methoxy-7-Methyl-Quinoxaline typically involves multi-step processes that require careful optimization. One common approach involves the condensation of o-amino phenol derivatives with carbonyl compounds under specific reaction conditions. The introduction of the iodine substituent is often achieved through nucleophilic aromatic substitution or electrophilic iodination methods. Researchers have recently developed more efficient and environmentally friendly synthetic routes, which have significantly improved the yield and purity of the compound.

The physical properties of 5-Iodo-2-Methoxy-7-Methyl-Quinoxaline, such as its melting point, solubility, and stability, are critical factors that influence its practical applications. Studies have shown that the compound exhibits good thermal stability under ambient conditions, making it suitable for use in various industrial processes. Furthermore, its solubility in common organic solvents facilitates its use in solution-based reactions and formulations.

In conclusion, 5-Iodo-2-Methoxy-7-Methyl-Quinoxaline, with its unique molecular structure and versatile properties, represents a valuable compound with wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new insights into its potential uses, particularly in drug discovery and materials science. As advancements in synthetic chemistry and materials engineering continue to evolve, this compound is poised to play an increasingly important role in both academic research and industrial applications.

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